Cas no 1033772-29-0 (5-Formyl-1H-indazole-3-carboxylic acid methyl ester)

• Product Name: 5-Formyl-1H-indazole-3-carboxylic acid methyl ester
• CAS No: 1033772-29-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 2130699
• PubChem ID: 24958745
• Update Time: 2024-11-04

5-Formyl-1H-indazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Formyl-1H-indazole-3-carboxylic acid methyl ester
• Methyl 5-formyl-1H-indazole-3-carboxylate
• 5-Formyl-1H-indazole-3-Carbocylic acid methyl ester
• 1H-Indazole-3-carboxylic acid, 5-formyl-, methyl ester
• DPHPQEMONGPIKA-UHFFFAOYSA-N
• DB-058987
• SCHEMBL4436081
• 1033772-29-0
• DTXSID90648071
• F75209

• Inchi： 1S/C10H8N2O3/c1-15-10(14)9-7-4-6(5-13)2-3-8(7)11-12-9/h2-5H,1H3,(H,11,12)
• InChI Key： DPHPQEMONGPIKA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=C(C=O)C=CC=2NN=1)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• XLogP3: 1.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 419.4±25.0 °C at 760 mmHg
• Flash Point: 207.4±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Formyl-1H-indazole-3-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles